molecular formula C15H12Cl2N2O4 B4986298 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide

2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide

Cat. No. B4986298
M. Wt: 355.2 g/mol
InChI Key: REXARAOOZXZWFR-UHFFFAOYSA-N
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Description

2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide, also known as DEN, is a chemical compound that has been extensively studied for its potential use in scientific research. DEN is a member of the benzamide family of compounds and is used primarily as a tool compound for studying the biological processes that it affects.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide is not fully understood, but it is thought to cause DNA damage through the formation of adducts with DNA. These adducts can lead to the formation of DNA crosslinks, which can cause DNA damage and cell death. 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has also been shown to activate the p53 tumor suppressor pathway, which leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has been shown to have a number of biochemical and physiological effects. In addition to causing DNA damage, 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP). This inhibition can lead to the accumulation of DNA damage and cell death. 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has also been shown to induce the expression of pro-inflammatory cytokines, which can lead to inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide in lab experiments is its specificity. 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has been shown to have a high degree of specificity for the DNA damage response pathway and the p53 tumor suppressor pathway. This specificity makes it a useful tool compound for studying these pathways. However, one of the limitations of using 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide is its toxicity. 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide can cause DNA damage and cell death, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide. One area of research is the development of new derivatives of 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide that have improved specificity and reduced toxicity. Another area of research is the study of the cellular response to DNA damage caused by 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide. This research could lead to the development of new therapies for cancer and other diseases. Finally, the study of the inflammatory response to 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide could lead to new insights into the role of inflammation in disease.

Synthesis Methods

2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide can be synthesized through a multi-step process that involves the reaction of 4-ethoxy-2-nitroaniline with 2,5-dichlorobenzoyl chloride in the presence of a base. The resulting intermediate is then treated with an acid to yield the final product, 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide. The purity of the product can be confirmed through various analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has been used extensively in scientific research as a tool compound for studying the biological processes that it affects. One of the primary applications of 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide is in the study of the DNA damage response pathway. 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has been shown to cause DNA damage and can be used to study the cellular response to DNA damage. 2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide has also been used in the study of the p53 tumor suppressor pathway. It has been shown to activate the p53 pathway and induce apoptosis in cancer cells.

properties

IUPAC Name

2,5-dichloro-N-(4-ethoxy-2-nitrophenyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12Cl2N2O4/c1-2-23-10-4-6-13(14(8-10)19(21)22)18-15(20)11-7-9(16)3-5-12(11)17/h3-8H,2H2,1H3,(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REXARAOOZXZWFR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)Cl)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12Cl2N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 6111281

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